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Compound of Interest

Compound Name: (Thr17)-c-Jun (11-23)

Cat. No.: B12397329 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of synthetic peptides like (Thr17)-c-Jun (11-23) is paramount. This document

provides immediate, essential safety and logistical information, including detailed operational

and disposal plans, to foster a secure laboratory environment and maintain sample integrity.

Personal Protective Equipment (PPE)
When handling (Thr17)-c-Jun (11-23), a synthetic phosphorylated peptide, adherence to

standard laboratory safety protocols is crucial. The recommended personal protective

equipment is designed to minimize exposure and protect personnel from potential hazards.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended to prevent skin

contact.[1] Gloves should be

regularly inspected and

replaced to ensure their

integrity.

Eye & Face Protection
Safety glasses with side

shields or goggles

Essential for protecting eyes

from splashes or aerosols.[2]

[3] A face shield may be

required for procedures with a

higher risk of splashing.[2][4]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.[5]

Respiratory Protection
Not generally required for

lyophilized peptides

Use in a well-ventilated area. If

significant aerosolization is

possible, a risk assessment

should be conducted to

determine if a respirator is

necessary.

Foot Protection Closed-toe shoes

Required in all laboratory

settings to protect feet from

spills and falling objects.[6]

Operational Handling Plan
Proper handling from receipt to use is critical for both safety and the viability of the peptide.

Receiving and Storage:

Upon receipt, inspect the vial for any damage.
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Lyophilized (powdered) peptides should be stored in a cool, dry, and dark environment,

typically at -20°C or below, to ensure long-term stability.[7][8][9]

Before opening, allow the vial to warm to room temperature to prevent condensation and

moisture contamination.[7][8]

Reconstitution and Aliquoting:

Work in a sterile environment to prevent contamination.[10]

Use high-purity water or a recommended buffer to reconstitute the peptide.[10]

To avoid repeated freeze-thaw cycles which can degrade the peptide, it is best practice to

aliquot the reconstituted solution into single-use volumes.[7]

Store aliquots at -20°C or lower.[7]

Disposal Plan
All materials that come into contact with (Thr17)-c-Jun (11-23) must be disposed of in

accordance with institutional and environmental regulations.

Waste Stream Disposal Procedure

Unused Peptide (Lyophilized or Solution)

Dispose of as chemical waste through approved

institutional channels.[10] Do not pour down the

drain.[10]

Contaminated Consumables (e.g., pipette tips,

vials)

Place in a designated chemical waste container

for incineration or other approved disposal

methods.

Contaminated PPE (e.g., gloves)
Remove and dispose of in the appropriate

laboratory waste stream.

Experimental Workflow for Handling (Thr17)-c-Jun
(11-23)
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The following diagram outlines the standard procedure for handling the peptide from storage to

experimental use.

Workflow for Handling (Thr17)-c-Jun (11-23)
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Caption: Standard workflow for handling synthetic peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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